Cas no 62019-75-4 (General description)

• Product Name: General description
• CAS No: 62019-75-4
• MF: C₁₄H₁₄ClNS
• MW: 263.785661220551
• CID: 1003965
• PubChem ID: 12337030
• Update Time: 2025-07-10

General description Chemical and Physical Properties

Names and Identifiers

• General description
• 6-[(2-chlorophenyl)methyl]-5,7-dihydro-4H-thieno[2,3-c]pyridine
• Ticlopidine Impurity F
• TICLOPIDINE IMPURITY F 6-(2-CHLOROBENZYL)4,5,6,7-TETRAHYDROTHIENO [3,2-C]PYRIDINE
• 6-(2-Chlorobenzyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• 6-(2-Chlorobenzyl)-4,5,6,7-tetrahydrothieno(2,3-C)pyridine
• 4K7K0L75HT
• TICLOPIDINE HYDROCHLORIDE IMPURITY F [EP IMPURITY]
• 6-(2-Chlorobenzyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine
• Thieno(2,3-C)pyridine, 6-((2-chlorophenyl)methyl)-4,5,6,7-tetrahydro-
• Q27259828
• SCHEMBL9470670
• 62019-75-4
• Ticlopidine hydrochloride specified impurity F [EP]
• UNII-4K7K0L75HT

• Inchi： 1S/C14H14ClNS/c15-13-4-2-1-3-12(13)9-16-7-5-11-6-8-17-14(11)10-16/h1-4,6,8H,5,7,9-10H2
• InChI Key： HPUZXEAFETYUCC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1CC2=C(C=CS2)CC1

Computed Properties

• Exact Mass: 263.0535483g/mol
• Monoisotopic Mass: 263.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 31.5Ų

General description Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on General description

Research Brief on Compound 62019-75-4 and General Description in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of compound 62019-75-4, a molecule with potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound and its general description, focusing on its chemical properties, biological activities, and potential clinical applications. The information presented herein is derived from peer-reviewed studies, industry reports, and technical documents published within the last two years.

Compound 62019-75-4, a small organic molecule, has garnered attention due to its unique structural features and promising bioactivity. Initial studies indicate that this compound exhibits inhibitory effects on specific enzymatic pathways, making it a candidate for drug development in oncology and inflammatory diseases. The general description of this compound includes its molecular formula, weight, and solubility characteristics, which are critical for formulation and delivery strategies. Researchers have also explored its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to assess its suitability for further development.

In vitro and in vivo studies have demonstrated the compound's efficacy in targeting key molecular pathways involved in disease progression. For instance, recent findings suggest that 62019-75-4 modulates the activity of certain kinases, which play a pivotal role in cell signaling and proliferation. These findings are supported by robust experimental data, including high-throughput screening assays and x-ray crystallography, which elucidate the compound's binding mechanisms at the atomic level. Such insights are invaluable for optimizing its therapeutic potential and minimizing off-target effects.

Despite these promising results, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed. Current research efforts are focused on structural modifications to enhance its pharmacological profile while maintaining its bioactivity. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the development of 62019-75-4-based therapeutics.

In conclusion, compound 62019-75-4 represents a promising avenue for drug discovery, with its general description underscoring its potential as a versatile therapeutic agent. Continued research and development are essential to overcome existing challenges and unlock its full clinical potential. This brief serves as a timely update for professionals in the field, offering insights into the latest advancements and future directions for this compound.